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For Researchers, Scientists, and Drug Development Professionals

Introduction
O-2172 is a potent and selective dopamine reuptake inhibitor (DRI) that serves as a valuable

pharmacological tool for investigating the neural circuitry of reward.[1][2] As a carbacyclic

analog of methylphenidate, O-2172 exhibits a high affinity for the dopamine transporter (DAT),

thereby increasing extracellular dopamine levels in key brain regions associated with reward

and motivation, such as the nucleus accumbens and prefrontal cortex.[1][3] These application

notes provide a comprehensive overview of the use of O-2172 in preclinical research, including

its pharmacological properties, detailed experimental protocols for in vitro and in vivo studies,

and data presentation guidelines.

Pharmacological Profile of O-2172
O-2172 acts as a stimulant by blocking the reuptake of dopamine from the synaptic cleft,

leading to an accumulation of dopamine and enhanced dopaminergic neurotransmission.[1] Its

selectivity for the dopamine transporter over other monoamine transporters, such as the

serotonin transporter (SERT), makes it a more specific tool for probing the role of dopamine in

reward processes compared to less selective compounds.[4]
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The following table summarizes the in vitro binding affinities of O-2172 for the dopamine and

serotonin transporters.

Transporter IC50 (nM) Reference

Dopamine Transporter (DAT) 47 [4]

Serotonin Transporter (SERT) 7000 [4]

Signaling Pathway of O-2172 in the Reward Circuit
O-2172's primary mechanism of action is the inhibition of the dopamine transporter (DAT) on

presynaptic dopaminergic neurons. This leads to an increase in synaptic dopamine, which then

acts on postsynaptic D1 and D2 receptors in reward-related brain regions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12762857?utm_src=pdf-body
https://www.medchemexpress.com/o-2172.html
https://www.medchemexpress.com/o-2172.html
https://www.benchchem.com/product/b12762857?utm_src=pdf-body
https://www.benchchem.com/product/b12762857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12762857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


O-2172

Dopamine Transporter (DAT)

Inhibition

Presynaptic Dopaminergic Neuron

Located on

Dopamine

Releases

Postsynaptic Neuron
(e.g., in Nucleus Accumbens)

Reward & Motivation

Mediates

D1 Receptor

Activates

D2 Receptor

Activates

Located on Located on

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12762857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Detection & Analysis

Striatal Tissue Homogenize & Centrifuge Isolated Membranes

Incubate

[³H]-WIN 35,428

O-2172 (various conc.) Filter & Wash Scintillation Counting Calculate IC50/Ki
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Stereotaxic Surgery:
Implant Guide Cannula

Recovery Period (5-7 days)

Insert Microdialysis Probe

Baseline Sample Collection

Administer O-2172

Post-Administration
Sample Collection

HPLC-ED Analysis of Dopamine

Data Analysis

Conditioning (Days 2-5)

Day 1: Pre-Test
(Baseline Preference)

Drug Pairing:
O-2172 + Chamber A

Vehicle Pairing:
Saline + Chamber B

Day 6: Post-Test
(Preference Test)

Data Analysis:
Compare Pre- vs. Post-Test
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12762857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

